Cas no 1805369-41-8 (3-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1805369-41-8
• MF: C₈H₃ClF₅NO
• MW: 259.56053853035
• CID: 4871269
• Update Time: 2025-08-03

3-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H3ClF5NO/c9-5-4(8(12,13)14)3(2-16)1-15-6(5)7(10)11/h1-2,7H
• InChI Key： VGZCFKKPVVWPTE-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(C=O)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde

Introduction to 3-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805369-41-8)

3-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1805369-41-8, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, a group of heterocyclic aromatic compounds known for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly its chloro, difluoromethyl, and trifluoromethyl substituents, contribute to its unique chemical properties and potential therapeutic benefits.

The compound's molecular structure consists of a pyridine core substituted with a chloro group at the 3-position, a difluoromethyl group at the 2-position, and a trifluoromethyl group at the 4-position. Additionally, it bears an aldehyde functional group at the 5-position, which makes it a valuable intermediate in organic synthesis. The presence of multiple fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further pharmacological exploration.

In recent years, there has been growing interest in developing novel compounds with fluorinated pyridine moieties due to their ability to modulate biological pathways effectively. Research studies have demonstrated that fluorinated pyridines can improve drug bioavailability, binding affinity, and resistance to metabolic degradation. The specific arrangement of substituents in 3-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde suggests potential applications in the design of small-molecule inhibitors targeting various diseases.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex pharmacophores. The aldehyde group at the 5-position allows for further functionalization through condensation reactions with amines or hydrazines, leading to Schiff bases or hydrazones that exhibit diverse biological activities. These derivatives have shown promise in preclinical studies as potential candidates for treating conditions such as cancer, inflammation, and infectious diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde more accurately. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in critical cellular processes. For instance, its structural motif is reminiscent of known kinase inhibitors, which are widely used in oncology treatments. The fluorinated substituents are particularly important in these interactions, as they can enhance binding affinity through hydrophobic interactions and π-stacking effects.

The synthesis of 3-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorinated groups requires precise control over reaction conditions to avoid unwanted side products. However, modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have made it increasingly feasible to construct complex fluorinated molecules efficiently.

In conclusion, 3-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805369-41-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for fluorinated pyridines, this compound is likely to play an important role in the discovery and development of next-generation drugs.